Cas no 178876-86-3 (Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate)
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate is a brominated dihydropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive bromo substituent at the 5-position and an ester group at the 2-position, making it a versatile intermediate for further functionalization. The compound’s lactam moiety enhances its stability while allowing selective modifications, particularly in the synthesis of heterocyclic compounds. Its high purity and well-defined reactivity profile facilitate applications in cross-coupling reactions, scaffold diversification, and drug discovery. The product is particularly valued for its role in constructing complex molecular frameworks with precision.
178876-86-3 structure
Product Name:Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
CAS No:178876-86-3
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD16036911
CID:1038609
PubChem ID:10657177
Update Time:2025-06-09
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
- methyl 5-bromo-1,6-dihydro-6-oxopyridine-2-carboxylate
- methyl 5-bromo-6-oxo-1H-pyridine-2-carboxylate
- methyl5-bromo-6-hydroxypicolinate
- 5-Bromo-1,6-dihydro-6-oxo-2-pyridinecarboxylic acid methyl ester
- methyl 5-bromo-6-hydroxypicolinate
- AK100454
- OZVOYEXCBCAMNC-UHFFFAOYSA-N
- 9374AA
- SB21363
- FCH4159224
- AX8241403
- ST24025419
- Methyl 3-bromo-2-hydroxy-6-pyridinecarboxylate
- Methyl 5-bromo-6-hydroxypyridine-2-carboxylate
- Methyl5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate
- SY042915
- CS-W006157
- DA-32361
- 2-Pyridinecarboxylic acid, 5-bromo-1,6-dihydro-6-oxo-, methyl ester
- O11956
- DTXSID40443119
- DS-3527
- SCHEMBL11916705
- AKOS016002631
- 178876-86-3
- MFCD16036911
-
- MDL: MFCD16036911
- Inchi: 1S/C7H6BrNO3/c1-12-7(11)5-3-2-4(8)6(10)9-5/h2-3H,1H3,(H,9,10)
- InChI Key: OZVOYEXCBCAMNC-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)OC)NC1=O
Computed Properties
- Exact Mass: 230.95300
- Monoisotopic Mass: 230.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 1.2
Experimental Properties
- Density: 1.737±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 374.8±42.0 °C at 760 mmHg
- Flash Point: 180.5±27.9 °C
- Solubility: Slightly soluble (5.8 g/l) (25 º C),
- PSA: 59.42000
- LogP: 1.33630
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO179-50mg |
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 50mg |
121.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO179-200mg |
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 200mg |
321.0CNY | 2021-08-04 | |
| Chemenu | CM127841-1g |
methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 1g |
$234 | 2021-08-05 | |
| Chemenu | CM127841-5g |
methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 5g |
$561 | 2021-08-05 | |
| Chemenu | CM127841-10g |
methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 10g |
$842 | 2021-08-05 | |
| TRC | M297028-10mg |
Methyl 5-Bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M297028-50mg |
Methyl 5-Bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M297028-100mg |
Methyl 5-Bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 100mg |
$ 135.00 | 2022-06-04 | ||
| Chemenu | CM127841-250mg |
methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 250mg |
$55 | 2023-02-18 | |
| Chemenu | CM127841-1g |
methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate |
178876-86-3 | 98% | 1g |
$160 | 2023-02-18 |
Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
178876-86-3 (Methyl 5-bromo-6-oxo-1,6-dihydropyridine-2-carboxylate) Related Products
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